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Compound of Interest

Compound Name: sodium;5-hydroxydecanoate

Cat. No.: B7803461

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-hydroxydecanoate sodium salt (5-HD), a

critical tool in cardiovascular and metabolic research. We will delve into its fundamental

chemical properties, its primary mechanism of action as a selective inhibitor of ATP-sensitive

potassium (KATP) channels, and practical, field-proven experimental protocols.

Core Chemical and Physical Properties
5-Hydroxydecanoate sodium salt is the sodium salt of 5-hydroxydecanoic acid. It is a white to

off-white solid powder with a defined molecular structure and weight, making it suitable for

precise experimental applications.[1][2][3][4]
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Property Value Source(s)

Molecular Formula C₁₀H₁₉NaO₃ [1][3][5][6]

Molecular Weight 210.25 g/mol [1][2][3][5][6]

CAS Number 71186-53-3 [1][2][3]

Appearance White to off-white solid [2][3][4][6]

Purity ≥97% (HPLC) [3][7]

Solubility

Soluble in water (10 mg/mL),

with slight solubility in DMSO

and Methanol.

[2][3]

Storage

Recommended at 4°C, sealed

and protected from moisture.

For long-term stock solutions,

-80°C for up to 6 months or

-20°C for up to 1 month is

advised.[5][8]

Part 1: The Core Directive - Mechanism of Action as
a KATP Channel Inhibitor
The primary pharmacological significance of 5-hydroxydecanoate sodium salt lies in its function

as a selective blocker of ATP-sensitive potassium (KATP) channels, with a reported IC50 of

approximately 30 μM.[8][9] These channels are crucial regulators of cellular membrane

potential, particularly in response to metabolic stress.

The Causality Behind KATP Channel Inhibition
KATP channels are found in various tissues, including the heart, pancreatic beta-cells, and

smooth muscle. They link the metabolic state of a cell (specifically the intracellular ATP/ADP

ratio) to its electrical activity.

Under normal physiological conditions (high ATP): KATP channels are closed.
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Under metabolic stress (e.g., ischemia, low ATP): The decrease in the ATP/ADP ratio causes

KATP channels to open. This leads to an efflux of potassium ions (K+), hyperpolarizing the

cell membrane and reducing cellular excitability. This is a protective mechanism, particularly

in cardiomyocytes, as it shortens the action potential duration and reduces calcium influx,

thereby conserving energy.

5-HD exerts its effect by inhibiting these channels, a mechanism that is particularly pronounced

during ischemic conditions.[10][11][12] This state-dependent inhibition is a key aspect of its

utility in research, allowing for the investigation of the specific roles of KATP channels in

pathophysiological processes.[13]

For instance, in studies of ischemic preconditioning—a phenomenon where brief periods of

ischemia protect the heart from a subsequent, more prolonged ischemic insult—5-HD is used

to probe the involvement of KATP channels in this protective effect.[10] By blocking the

channels, researchers can determine if the observed cardioprotection is indeed mediated by

KATP channel opening.
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Caption: Mechanism of 5-HD as a KATP channel inhibitor.

Part 2: Scientific Integrity & Logic - Experimental
Protocols
To ensure the trustworthiness and reproducibility of research involving 5-HD, it is imperative to

follow well-defined and validated protocols. Below is a detailed, step-by-step methodology for
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assessing the effect of 5-HD on cell viability in a model of simulated ischemia/reperfusion

injury. This protocol is designed as a self-validating system by including appropriate controls.

Protocol: Assessing the Effect of 5-HD on H9c2
Cardiomyocyte Viability Following
Anoxia/Reoxygenation (A/R) Injury
This protocol is adapted from methodologies used to study the effects of KATP channel

modulators on cardiomyocyte injury.[8]

Objective: To determine if the inhibition of KATP channels by 5-HD affects the viability of H9c2

cardiomyocytes subjected to anoxia/reoxygenation.

Materials:

H9c2 rat heart-derived myoblasts

Dulbecco's Modified Eagle Medium (DMEM) with high glucose

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

5-hydroxydecanoate sodium salt (5-HD)

Anoxia chamber (or a modular incubator chamber flushed with 95% N₂ / 5% CO₂)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS)

Experimental Workflow:

Cell Culture:
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Culture H9c2 cells in high-glucose DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere

for 24 hours.

Experimental Groups:

Control: Cells incubated in normal culture medium throughout the experiment.

A/R Injury: Cells subjected to anoxia followed by reoxygenation.

5-HD + A/R Injury: Cells pre-treated with 5-HD before being subjected to anoxia and

reoxygenation.

5-HD Alone: Cells treated with 5-HD under normoxic conditions to assess for any inherent

cytotoxicity.

Pre-treatment with 5-HD:

Prepare a stock solution of 5-HD in serum-free DMEM.

For the "5-HD + A/R Injury" and "5-HD Alone" groups, replace the culture medium with

serum-free DMEM containing the desired concentration of 5-HD (e.g., 100 µM) and

incubate for 30 minutes.

For the "Control" and "A/R Injury" groups, replace the medium with serum-free DMEM

without 5-HD.

Anoxia (Simulated Ischemia):

Place the 96-well plate containing the "A/R Injury" and "5-HD + A/R Injury" groups into the

anoxia chamber.

Incubate for a predetermined duration (e.g., 4 hours) at 37°C.

The "Control" and "5-HD Alone" groups remain in the normoxic incubator.
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Reoxygenation:

After the anoxia period, return the plate to the normoxic incubator (5% CO₂) and replace

the medium in all wells with fresh, complete culture medium.

Incubate for a reoxygenation period (e.g., 12 hours).

Cell Viability Assessment (MTT Assay):

After the reoxygenation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well

and incubate for 4 hours at 37°C.

Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 490 nm using a microplate reader.

Calculate cell viability as a percentage relative to the control group.
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Start: Seed H9c2 Cells

Culture for 24h

Divide into 4 Groups:
1. Control

2. A/R Injury
3. 5-HD + A/R
4. 5-HD Alone

Pre-treat with 5-HD (Groups 3 & 4)

Groups 3 & 4

Anoxia (4h for Groups 2 & 3)
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Caption: Workflow for assessing 5-HD's effect on cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scbt.com [scbt.com]

2. biomall.in [biomall.in]

3. 5-Hydroxydecanoic acid =97 HPLC 71186-53-3 [sigmaaldrich.com]

4. myuchem.com [myuchem.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. fishersci.com [fishersci.com]

7. Sodium 5-hydroxydecanoate | CymitQuimica [cymitquimica.com]

8. medchemexpress.com [medchemexpress.com]

9. 5-Hydroxydecanoate sodium | Carboxylic Acid Salts | Ambeed.com [ambeed.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://onlinelibrary.wiley.com/doi/abs/10.1002/cbin.11333
https://pubmed.ncbi.nlm.nih.gov/1373200/
https://www.u-chem.com/products/cas-71186-53-3.html
https://pubmed.ncbi.nlm.nih.gov/7493619/
https://pubmed.ncbi.nlm.nih.gov/9593717/
https://www.benchchem.com/product/b7803461?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/5-hydroxydecanoate-sodium-salt-71186-53-3
https://www.biomall.in/product/5-hydroxydecanoate-sodium-salt-250mg-h943218-250mg
https://www.sigmaaldrich.com/SG/en/product/sigma/h135
https://www.myuchem.com/products/manufacturer-high-quality-sodium-5-hydroxydecanoate-cas-71186-53-3-in-stock
https://file.medchemexpress.com/batch_PDF/HY-136615/5-Hydroxydecanoate-sodium-DataSheet-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ61434ME&productDescription=5-HYDRXYDECANOIC+AC+S+98+500MG&vendorId=VN00024248&countryCode=US&language=en
https://cymitquimica.com/products/10-F869667/71186-53-3/sodium-5-hydroxydecanoate/
https://www.medchemexpress.com/5-hydroxydecanoate-sodium.html
https://www.ambeed.com/products/5-hydroxydecanoate-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. [Study of mechanism and effect of sodium 5-hydroxydecanoate on experimental
ischemic ventricular arrhythmia] - PubMed [pubmed.ncbi.nlm.nih.gov]

11. medchemexpress.com [medchemexpress.com]

12. The KATP blocker sodium 5-hydroxydecanoate does not abolish preconditioning in
isolated rat hearts - PubMed [pubmed.ncbi.nlm.nih.gov]

13. State-dependent inhibition of the mitochondrial KATP channel by glyburide and 5-
hydroxydecanoate - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Hydroxydecanoate
Sodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803461/docs#an-in-depth-technical-guide-to-5-
hydroxydecanoate-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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